Cas no 228553-78-4 (1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene)

• Product Name: 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
• CAS No: 228553-78-4
• MF: C₁₁H₁₈
• MW: 150.260623455048
• MDL: MFCD29763109
• CID: 5248465
• PubChem ID: 524202
• Update Time: 2026-03-09

1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
• Cyclohexene, 1,2-dimethyl-4-(1-methylethenyl)
• 1,2-Dimethyl-4-isopropenylcyclohexene
• Cyclohexene, 1,2-dimethyl-4-(1-methylethenyl)-
• 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene

• MDL： MFCD29763109
• Inchi： 1S/C11H18/c1-8(2)11-6-5-9(3)10(4)7-11/h11H,1,5-7H2,2-4H3
• InChI Key： DJNBXADZJNAMQR-UHFFFAOYSA-N
• SMILES： C1(C(=C)C)CC(C)=C(C)CC1

Computed Properties

• Exact Mass: 150.140850574g/mol
• Monoisotopic Mass: 150.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene

Comprehensive Guide to 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene (CAS No. 228553-78-4): Properties, Applications, and Market Insights

1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene (CAS No. 228553-78-4) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This cyclohexene derivative is characterized by its distinct molecular framework, which includes a dimethyl-substituted cyclohexene ring and a prop-1-en-2-yl group. The compound's chemical structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of fragrances, flavors, and bioactive compounds.

One of the most frequently asked questions about 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene is its role in the flavor and fragrance industry. The compound's aromatic properties and stability under various conditions make it an ideal candidate for creating synthetic flavors and perfumes. Researchers have also explored its potential in green chemistry, as it can be derived from renewable resources, aligning with the growing demand for sustainable chemical solutions. This aspect is particularly relevant in today's market, where environmental concerns and regulatory pressures are driving innovation in eco-friendly chemicals.

The physical and chemical properties of 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene further enhance its applicability. It typically appears as a colorless to pale yellow liquid with a mild, characteristic odor. Its boiling point, solubility, and stability data are critical for industrial applications, especially in formulations requiring precise control over volatility and reactivity. These properties are often highlighted in patent literature and research papers, where the compound is cited for its utility in catalytic processes and polymer chemistry.

In the pharmaceutical sector, 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene has been investigated for its potential as a building block in drug discovery. Its structure allows for modifications that can lead to novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drugs. The compound's compatibility with high-throughput screening methods has made it a subject of interest in medicinal chemistry research, where efficiency and scalability are paramount.

Market trends indicate a rising demand for 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene, driven by its expanding applications in niche industries. For instance, the cosmetics industry has shown increased interest in this compound for its ability to enhance the longevity and stability of scent profiles in personal care products. Additionally, the agrochemical sector is exploring its use in the development of next-generation pesticides and herbicides, leveraging its structural versatility to improve efficacy and reduce environmental impact.

From a synthesis perspective, 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene can be produced through several routes, including catalytic hydrogenation and isomerization reactions. Advances in catalytic technology have streamlined its production, making it more accessible for industrial-scale applications. Researchers are also investigating biocatalytic methods to produce the compound, which could further enhance its sustainability profile.

For those seeking technical data on 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene, key parameters such as purity, storage conditions, and handling guidelines are essential. The compound is typically supplied in sealed containers under inert gas to prevent degradation. Analytical techniques like gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify its identity and purity, ensuring compliance with industry standards.

In conclusion, 1,2-dimethyl-4-(prop-1-en-2-yl)cyclohex-1-ene (CAS No. 228553-78-4) is a multifaceted compound with broad utility across multiple industries. Its unique chemical properties, combined with its adaptability in synthesis and application, make it a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its market relevance is expected to grow, particularly in sectors prioritizing innovation and sustainability.